N-(6-fluorobenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C23H20FN3O4S/c1-29-18-9-15(10-19(30-2)21(18)31-3)22(28)27(13-14-5-4-8-25-12-14)23-26-17-7-6-16(24)11-20(17)32-23/h4-12H,13H2,1-3H3
• InChI Key: AXASYMSCMZLBND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C23H20FN3O4S
• Molecular Weight: 453.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of these compounds was analyzed based on IR, 1H, 13C NMR and mass spectral data. For instance, the compound N-(6-Methoxybenzo[d]thiazol-2-yl)-2-(phenyl amino) benzamide was characterized by its IR spectrum showing peaks at 1270 cm-1 (C–S), 1642 cm-1 (C=N), 1670 cm-1 (amide C=O), 3423, 3325 cm-1 (–NH), and its 1H NMR spectrum showing signals at 3.80 ppm (s, 3H, Ar–OCH3), 6.99–8.34 ppm (m, 12H, Ar–H), 9.34 ppm (s, 1H, N–H), 12.28 ppm (s, 1H, N–H).

Chemical Reactions Analysis

The compounds were evaluated for anti-inflammatory activity and among the series, compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the compound N-(6-Methoxybenzo[d]thiazol-2-yl)-2-(phenyl amino) benzamide was found to have a melting point of 160–162 °C.

Scientific Research Applications

Antibacterial Activity

• The compound’s structure suggests potential antimicrobial properties. A study described a facile synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives. .

Mechanism of Action

The mechanism of action of these compounds is believed to be related to their ability to inhibit COX-1, an enzyme involved in inflammation. The colorimetric assays established weak COX-1 inhibitory activity of these compounds compared to the selective COX-1 inhibitor indomethacin and the non-selective COX inhibitor diclofenac.

Future Directions

The future directions for these compounds could involve further optimization and testing for their potential applications in biomedicine. Further, molecular docking studies could be accomplished to check the three-dimensional geometrical view of the ligand binding to their protein receptor.